Cas no 600176-61-2 (null)

• Product Name: null
• CAS No: 600176-61-2
• MF: C₉H₁₀O₂
• MW: 150.174502849579
• CID: 951073
• PubChem ID: 22603281
• Update Time: 2025-04-19

null Chemical and Physical Properties

Names and Identifiers

• null
• 4-Benzofuranol, 2,3-dihydro-5-methyl- (9CI)
• 5-methyl-2,3-dihydro-1-benzofuran-4-ol
• 5-methyl-2,3-dihydrobenzofuran-4-ol
• SCHEMBL5546117
• 600176-61-2

• Inchi： 1S/C9H10O2/c1-6-2-3-8-7(9(6)10)4-5-11-8/h2-3,10H,4-5H2,1H3
• InChI Key： BQWZNGWRRNYBIV-UHFFFAOYSA-N
• SMILES： O1C2C=CC(C)=C(C=2CC1)O

Computed Properties

• Exact Mass: 150.068079557g/mol
• Monoisotopic Mass: 150.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.5Ų